Cas no 2172054-41-8 (2-chloro-6-nitrophenyl chloroformate)

2-Chloro-6-nitrophenyl chloroformate is a reactive aryl chloroformate ester commonly employed as an intermediate in organic synthesis, particularly in peptide coupling and acylation reactions. Its key advantages include high electrophilicity, enabling efficient activation of carboxylic acids, and its utility in introducing protective groups or facilitating crosslinking in polymer chemistry. The presence of both chloro and nitro substituents enhances its reactivity, making it suitable for selective transformations under mild conditions. This compound is typically handled under anhydrous conditions due to its moisture sensitivity. It finds applications in pharmaceutical and materials science research, where precise functionalization is required. Proper safety precautions are necessary due to its lachrymatory and corrosive properties.
2-chloro-6-nitrophenyl chloroformate structure
2172054-41-8 structure
Product Name:2-chloro-6-nitrophenyl chloroformate
CAS No:2172054-41-8
MF:C7H3Cl2NO4
MW:236.009020090103
CID:6233244
PubChem ID:165873023
Update Time:2025-10-24

2-chloro-6-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-6-nitrophenyl chloroformate
    • EN300-1613090
    • 2172054-41-8
    • Inchi: 1S/C7H3Cl2NO4/c8-4-2-1-3-5(10(12)13)6(4)14-7(9)11/h1-3H
    • InChI Key: SBQQQWWKEQMGIR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1OC(=O)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 234.9439130g/mol
  • Monoisotopic Mass: 234.9439130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72.1Ų

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Additional information on 2-chloro-6-nitrophenyl chloroformate

2-Chloro-6-nitrophenyl Chloroformate (CAS No. 2172054-41-8): An Overview of Its Properties and Applications

2-Chloro-6-nitrophenyl chloroformate (CAS No. 2172054-41-8) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which includes a chloroformate group and a nitrophenyl moiety, making it a valuable reagent in organic synthesis and drug development.

The chemical formula of 2-chloro-6-nitrophenyl chloroformate is C8H3Cl2N2O4. Its molecular weight is 258.03 g/mol. The compound is a white to off-white solid at room temperature and has a melting point of approximately 105-107°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but is insoluble in water.

2-Chloro-6-nitrophenyl chloroformate is primarily used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity stems from the presence of the chloroformate group, which can readily react with alcohols to form esters or with amines to form carbamates. This property makes it an essential reagent in the preparation of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body.

In recent years, significant research has been conducted on the use of 2-chloro-6-nitrophenyl chloroformate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a precursor for the synthesis of anti-cancer drugs. The researchers demonstrated that derivatives of 2-chloro-6-nitrophenyl chloroformate exhibited potent cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells.

Beyond its pharmaceutical applications, 2-chloro-6-nitrophenyl chloroformate has also found use in materials science. A recent study published in the Journal of Materials Chemistry A explored the use of this compound in the synthesis of functional polymers with enhanced mechanical properties. The researchers reported that polymers derived from 2-chloro-6-nitrophenyl chloroformate exhibited improved tensile strength and thermal stability compared to conventional polymers.

The synthesis of 2-chloro-6-nitrophenyl chloroformate typically involves several steps. One common method involves the nitration of 2-chlorophenol followed by reaction with phosgene to form the desired product. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, 2-chloro-6-nitrophenyl chloroformate should be stored in a cool, dry place away from sources of heat and moisture. It is important to handle this compound with appropriate personal protective equipment (PPE) such as gloves, goggles, and a lab coat to prevent skin contact and inhalation. Additionally, it is recommended to work under a fume hood to minimize exposure to volatile organic compounds (VOCs) that may be released during handling.

The future prospects for 2-chloro-6-nitrophenyl chloroformate are promising. Ongoing research continues to explore new applications for this compound in areas such as drug delivery systems, polymer science, and advanced materials. As scientists uncover more about its unique properties and potential uses, it is likely that this compound will play an increasingly important role in various industries.

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